Speciophylline
Speciophylline
Uncarine D is a member of indolizines.
Brand Name:
Vulcanchem
CAS No.:
4697-68-1
VCID:
VC0150622
InChI:
InChI=1S/C21H24N2O4/c1-12-14-10-23-8-7-21(16-5-3-4-6-17(16)22-20(21)25)18(23)9-13(14)15(11-27-12)19(24)26-2/h3-6,11-14,18H,7-10H2,1-2H3,(H,22,25)/t12-,13-,14-,18+,21-/m0/s1
SMILES:
CC1C2CN3CCC4(C3CC2C(=CO1)C(=O)OC)C5=CC=CC=C5NC4=O
Molecular Formula:
C21H24N2O4
Molecular Weight:
368.4 g/mol
Speciophylline
CAS No.: 4697-68-1
Reference Standards
VCID: VC0150622
Molecular Formula: C21H24N2O4
Molecular Weight: 368.4 g/mol
| CAS No. | 4697-68-1 |
|---|---|
| Product Name | Speciophylline |
| Molecular Formula | C21H24N2O4 |
| Molecular Weight | 368.4 g/mol |
| IUPAC Name | methyl (1S,4aS,5aR,6S,10aS)-1-methyl-2'-oxospiro[1,4a,5,5a,7,8,10,10a-octahydropyrano[3,4-f]indolizine-6,3'-1H-indole]-4-carboxylate |
| Standard InChI | InChI=1S/C21H24N2O4/c1-12-14-10-23-8-7-21(16-5-3-4-6-17(16)22-20(21)25)18(23)9-13(14)15(11-27-12)19(24)26-2/h3-6,11-14,18H,7-10H2,1-2H3,(H,22,25)/t12-,13-,14-,18+,21-/m0/s1 |
| Standard InChIKey | JMIAZDVHNCCPDM-ZUNJVLJPSA-N |
| Isomeric SMILES | C[C@H]1[C@@H]2CN3CC[C@@]4([C@H]3C[C@@H]2C(=CO1)C(=O)OC)C5=CC=CC=C5NC4=O |
| SMILES | CC1C2CN3CCC4(C3CC2C(=CO1)C(=O)OC)C5=CC=CC=C5NC4=O |
| Canonical SMILES | CC1C2CN3CCC4(C3CC2C(=CO1)C(=O)OC)C5=CC=CC=C5NC4=O |
| Description | Uncarine D is a member of indolizines. |
| Synonyms | 19-methyl-2-oxoformosanan-16-carboxylic acid, methyl ester speciophylline Uncarine D |
| PubChem Compound | 168985 |
| Last Modified | Nov 11 2021 |
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